Cas no 933713-93-0 (2-Thiazolepropanoic acid, α-oxo-)

2-Thiazolepropanoic acid, α-oxo- structure
933713-93-0 structure
Product Name:2-Thiazolepropanoic acid, α-oxo-
CAS No:933713-93-0
MF:C6H5NO3S
MW:171.173800230026
CID:5225516
PubChem ID:10125104
Update Time:2025-09-22

2-Thiazolepropanoic acid, α-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolepropanoic acid, α-oxo-
    • 2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
    • Inchi: 1S/C6H5NO3S/c8-4(6(9)10)3-5-7-1-2-11-5/h1-2H,3H2,(H,9,10)
    • InChI Key: YJIVKVSPMNNEPZ-UHFFFAOYSA-N
    • SMILES: C1N=C(CC(C(O)=O)=O)SC=1

Computed Properties

  • Exact Mass: 170.99901420g/mol
  • Monoisotopic Mass: 170.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 95.5Ų

2-Thiazolepropanoic acid, α-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-174057-0.05g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
0.05g
$972.0 2023-02-16
Enamine
EN300-174057-0.1g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
0.1g
$1019.0 2023-02-16
Enamine
EN300-174057-0.25g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
0.25g
$1065.0 2023-02-16
Enamine
EN300-174057-0.5g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
0.5g
$1111.0 2023-02-16
Enamine
EN300-174057-1.0g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
1.0g
$1157.0 2023-02-16
Enamine
EN300-174057-2.5g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
2.5g
$2268.0 2023-02-16
Enamine
EN300-174057-5.0g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
5.0g
$3355.0 2023-02-16
Enamine
EN300-174057-10.0g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
10.0g
$4974.0 2023-02-16
Enamine
EN300-1238965-0.05g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
0.05g
$587.0 2023-09-20
Enamine
EN300-1238965-0.1g
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
933713-93-0
0.1g
$615.0 2023-09-20
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd